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Compound of Interest

Compound Name:
D3-Methyl 2,4-dihydroxy-6-methyl

benzoate

CAS No.: 1365988-21-1

Cat. No.: B2781983

Get Quote

Abstract Precise molecular weight determination of deuterated compounds is a cornerstone of

modern pharmacokinetic profiling and quantitative bioanalysis. This guide provides a rigorous

technical framework for calculating the molecular weight of deuterated methyl orsellinate, a key

intermediate in the synthesis of resorcylic acid lactones and a model compound for "magic

methyl" deuterium effects. We synthesize theoretical isotopic physics with practical mass

spectrometry validation, offering a self-validating protocol for researchers in drug discovery.

Introduction: The Deuterium Advantage
Methyl orsellinate (Methyl 2,4-dihydroxy-6-methylbenzoate) serves as a critical scaffold in

medicinal chemistry. The strategic replacement of protium (

H) with deuterium (

H or D) affects the compound's physicochemical properties through the Kinetic Isotope Effect
(KIE), often improving metabolic stability by retarding CYP450-mediated demethylation.
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For the analytical scientist, the challenge lies not in the synthesis, but in the accurate

calculation and validation of the molecular weight (MW). Unlike standard organic compounds,

deuterated analogs exist as complex mixtures of isotopologues. Accurate calculation requires

distinguishing between Monoisotopic Mass (for HRMS identification) and Average Molecular

Weight (for gravimetric preparation).

Chemical Structure & Stoichiometry
To perform the calculation, we must first define the parent structure and the specific deuteration

sites.

Parent Compound: Methyl Orsellinate[1][2][3][4]

Chemical Formula:

[1][3][4][5][6]

CAS: 4707-47-5 (Unlabeled)

Deuteration Scenarios
Deuteration typically targets the methyl groups to block metabolic oxidation. We will focus on

two primary scenarios:

Methyl-d3 Orsellinate: Deuteration of the ester methyl group (

).

Perdeuterated Methyl Orsellinate (d6): Deuteration of both the ester methyl and the aromatic

methyl group.

Component
Parent (

)

Methyl-d3 (

)

Methyl-d6 (

)

Formula

Modification None Ester Ester & Ar-Methyl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.invivochem.com/Methyl-orsellinate-methyl-2-4-dihydroxy-6-methylbenzoate.html
https://www.minglangchem.com/news-methyl-orsellinate-cas-3187-58-4-production.html
https://pubchemlite.lcsb.uni.lu/e/compound/76658
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Orsellinate
https://www.invivochem.com/Methyl-orsellinate-methyl-2-4-dihydroxy-6-methylbenzoate.html
https://pubchemlite.lcsb.uni.lu/e/compound/76658
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Orsellinate
https://www.chemscene.com/3187-58-4.html
https://www.medchemexpress.com/methyl-orsellinate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Theoretical Calculation Methodology
Fundamental Constants (IUPAC)
Calculations must use high-precision atomic mass values to ensure compatibility with High-

Resolution Mass Spectrometry (HRMS).

Table 1: IUPAC Atomic Mass Constants

Isotope Element
Monoisotopic Mass
(Da)

Average Atomic
Weight ( g/mol )

H Protium 1.007825 1.00794

H (D) Deuterium 2.014102 2.01410

C Carbon-12 12.000000 12.0107

O Oxygen-16 15.994915 15.9994

Critical Note: "Average Atomic Weight" includes the natural abundance of isotopes (e.g.,

C).[7] Use this for weighing samples. Use "Monoisotopic Mass" for interpreting

Mass Specs.[8]

Calculation Protocol: Methyl-d3 Orsellinate ( )
A. Monoisotopic Mass Calculation (For HRMS)
This value represents the mass of the molecule containing only the most abundant isotopes (

C,

O,
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H, and specifically

H where indicated).

Carbon:

Oxygen:

Protium:

Deuterium:

Total Monoisotopic Mass:185.076741 Da

B. Average Molecular Weight Calculation (For Molarity)
This value accounts for the natural isotopic variance of Carbon and Oxygen in the bulk

material.

Carbon:

Oxygen:

Protium:

Deuterium:

Total Average MW:185.1918 g/mol

Summary Data Table
Table 2: Calculated Mass Parameters for Methyl Orsellinate Analogs
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Compound Formula
Monoisotopic
Mass (Da)

Average MW (
g/mol )

Mass (vs

)

Native (

)
182.0579 182.173 -

Methyl-d3 185.0767 185.192 +3.0188

Ring-d2 184.0705 184.185 +2.0126

Methyl-d6 188.0956 188.211 +6.0377

Experimental Validation & Logic
Trustworthiness in this calculation comes from experimental verification. You cannot assume

100% deuteration (D-enrichment).

The Self-Validating System (HRMS)
Acquire Spectrum: Analyze the sample via LC-MS/MS (ESI+ or ESI-).

Check the M+0 Peak: For Methyl-d3, look for the peak at 185.0767.

Assess Isotopic Purity:

If you see a significant peak at 184.07 (

isotopologue), the reaction was incomplete.

Calculate % Enrichment:

.

Verify Carbon Isotopes: You should see a natural M+1 peak at 186.08 (due to

C). This confirms the carbon backbone (

) is intact.
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Diagram: Calculation & Validation Workflow
The following diagram illustrates the logical flow from structural definition to experimental

validation.
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Define Target Structure
(Methyl Orsellinate)

Identify Exchangeable Sites
(Ester vs. Ring)

Select Deuteration Level
(e.g., d3-Methyl Ester)

Calculate Monoisotopic Mass
(Sum of specific isotopes)

Target: 185.0767 Da

For MS ID

Calculate Average MW
(Sum of avg atomic weights)

Target: 185.19 g/mol

For Dosing

Experimental Validation
(HRMS Analysis)

Isotopic Pattern Check
(d3 vs d2/d1)

<99% (Re-purify)

Validated Reference Standard

>99% Enrichment

Click to download full resolution via product page
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Caption: Workflow for defining, calculating, and validating the molecular weight of deuterated

methyl orsellinate.

Applications in Drug Development
Understanding this calculation is vital for:

Internal Standards (IS): In LC-MS/MS bioanalysis, the

analog provides a mass shift of +3 Da, sufficient to avoid cross-talk with the native analyte (

) while maintaining identical chromatographic retention time.

Metabolic Stability: The C-D bond is approximately 6-10 times stronger than the C-H bond.

Calculating the precise mass allows researchers to track the "Metabolic Shunt"—if the

methyl group is deuterated, metabolic oxidation may shift to the aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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